Cas no 92884-73-6 (3-{[2-(2-oxopyrrolidin-1-yl)ethyl]amino}propanenitrile hydrochloride)
92884-73-6 structure
Product Name:3-{[2-(2-oxopyrrolidin-1-yl)ethyl]amino}propanenitrile hydrochloride
CAS No:92884-73-6
MF:C9H16ClN3O
MW:217.695840835571
CID:1978586
PubChem ID:2847564
Update Time:2025-04-21
3-{[2-(2-oxopyrrolidin-1-yl)ethyl]amino}propanenitrile hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 3-{[2-(2-oxopyrrolidin-1-yl)ethyl]amino}propanenitrile hydrochloride
- 3-[2-(2-oxopyrrolidin-1-yl)ethylamino]propanenitrile,hydrochloride
- 3-((2-(2-Oxo-1-pyrrolidinyl)ethyl)amino)propanenitrile monohydrochloride
- 92884-73-6
- DTXSID60239172
- DTXCID80161663
- N-(N-(2-Cyanoethyl)-2-aminoethyl)-2-pyrrolidone hydrochloride
- Propanenitrile, 3-(2-(2-oxo-1-pyrrolidinyl)ethyl)amino-, monohydrochloride
- 3-[2-(2-oxopyrrolidin-1-yl)ethylamino]propanenitrile;hydrochloride
- N-[N-(2-cyanoethyl)-2-aminoethyl]-2-pyrrolidone hydrochloride
- Cambridge id 5472518
-
- Inchi: 1S/C9H15N3O.ClH/c10-4-2-5-11-6-8-12-7-1-3-9(12)13;/h11H,1-3,5-8H2;1H
- InChI Key: QZNMHMTYMCTOGY-UHFFFAOYSA-N
- SMILES: Cl.O=C1CCCN1CCNCCC#N
Computed Properties
- Exact Mass: 217.09819
- Monoisotopic Mass: 217.09819
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 218
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 56.1
Experimental Properties
- Boiling Point: 400.4°C at 760 mmHg
- Flash Point: 196°C
3-{[2-(2-oxopyrrolidin-1-yl)ethyl]amino}propanenitrile hydrochloride Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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